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Compound of Interest

Compound Name: 14S-Hdha

CAS No.: 119433-37-3

Cat. No.: B569566

Get Quote

Executive Summary
14S-hydroxy-4Z,7Z,10Z,12E,16Z,19Z-docosahexaenoic acid (14S-HDHA) is a bioactive lipid

mediator and the specific pathway marker for the Maresin (Macrophage Mediator in Resolving

Inflammation) biosynthetic cascade.[1][2] Unlike its auto-oxidation isomer (14R-HDHA), 14S-
HDHA is enzymatically produced from Docosahexaenoic Acid (DHA) primarily by 12-

Lipoxygenase (12-LOX) in human macrophages.

In drug development and resolution physiology, 14S-HDHA serves as a critical biomarker for:

Resolution Competence: Assessing the body's ability to switch from inflammation to

resolution.

Target Engagement: Verifying the activation of the 12-LOX pathway during DHA

supplementation or SPM (Specialized Pro-resolving Mediator) therapy.

This guide details the biochemical grounding, physiological concentration ranges, and the

rigorous LC-MS/MS protocols required to quantify this transient mediator.
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Part 1: The Biochemistry of 14S-HDHA
Understanding the stereochemistry is non-negotiable. 14S-HDHA is the committed

intermediate for Maresin 1 (MaR1) and Maresin 2 (MaR2). The production is stereoselective;

the presence of 14R-HDHA often indicates non-enzymatic oxidation (oxidative stress) rather

than resolution signaling.

Biosynthetic Pathway
The following diagram illustrates the conversion of DHA to Maresins, highlighting 14S-HDHA as

the central node.[3]
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Figure 1: The Maresin biosynthetic pathway.[1][4] 14S-HDHA serves as both a stable reduced

marker and a precursor to the epoxide intermediate.
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Quantifying 14S-HDHA is challenging because it is an autacoid—produced locally on demand

and rapidly metabolized. "Basal" levels in healthy tissue are often near the Limit of Detection

(LOD). Significant concentrations are typically observed only during active inflammation

resolution or following DHA supplementation.

Reference Concentration Ranges
The values below represent a synthesis of LC-MS/MS profiling data from murine and human

tissues.

Tissue / Fluid Condition
Concentration
Range (Approx.)[5]
[6][7][8][9]

Notes

Human Plasma Healthy / Basal < 10 – 50 pg/mL

Often requires

enrichment; levels

correlate with dietary

DHA.

Human Plasma DHA Supplemented 100 – 500 pg/mL
Increases significantly

2-4h post-ingestion.

Murine Spleen Basal
20 – 150 pg/mg

protein

A primary reservoir for

14S-HDHA due to

high leukocyte

content.

Murine Peritoneum Zymosan Challenge
500 – 2000

pg/exudate

Surges during the

"Resolution Phase"

(12-24h post-

challenge).

Human Macrophages
In Vitro (M2

Phenotype)

1 – 10 nM

(supernatant)

Highly dependent on

incubation time and

DHA substrate

availability.

Brain (Mouse) Basal Trace - 5 ng/g tissue

Lower than 17-HDHA

(Protectin pathway) in

brain, but detectable.
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Critical Insight: In "basal" samples, if 14-HDHA is detected without chiral separation, it may be

a racemate (14R/S) derived from free radical oxidation. True physiological 14S-HDHA is an

index of 12-LOX activity.

Part 3: Analytical Methodology (LC-MS/MS)
To ensure scientific integrity, the quantification protocol must distinguish between the S and R

enantiomers. Standard Reverse Phase (C18) chromatography cannot achieve this.

The Standard of Identity
Target: 14S-HDHA (Enzymatic) vs. 14R-HDHA (Auto-oxidation).

Required Column: Chiral stationary phase (e.g., Chiralpak AD-RH or equivalent).

Mass Spectrometry: Triple Quadrupole (QqQ) in Negative Ion Mode (ESI-).

MRM Transitions
Use the following Multiple Reaction Monitoring (MRM) transitions for specific detection:

Analyte
Precursor Ion (Q1)
m/z

Product Ion (Q3)
m/z

Collision Energy
(eV)

14S-HDHA 343.2 [M-H]⁻ 205.1 -18 to -22

14S-HDHA 343.2 [M-H]⁻ 161.1 -24 (Qualifier)

d5-14S-HDHA (ISTD) 348.2 [M-H]⁻ 210.1 -18 to -22

Note: The 205 fragment ion corresponds to cleavage adjacent to the hydroxyl group at C14,

characteristic of the 14-hydroxy structure.

Part 4: Experimental Protocol
This workflow is designed to minimize ex vivo auto-oxidation, which can artificially inflate 14-

HDoHE levels and obscure the true 14S-HDHA signal.

Workflow Diagram
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Figure 2: Validated extraction and analysis workflow for 14S-HDHA.

Step-by-Step Methodology
Sample Collection & Quenching:

Tissues: Homogenize immediately in ice-cold methanol containing 0.01% BHT (butylated

hydroxytoluene) to prevent auto-oxidation.

Plasma: Mix 1 part plasma with 3 parts ice-cold methanol/BHT.

Why: 14S-HDHA is heat-labile and susceptible to non-enzymatic oxidation.

Internal Standard Addition:

Add 500 pg of deuterium-labeled d5-14S-HDHA prior to extraction. This corrects for

recovery losses (typically 60-80% efficiency).

Solid Phase Extraction (SPE):

Dilute methanolic extract with water to <15% methanol (pH adjusted to 3.5 with HCl).

Load onto C18 SPE columns (pre-conditioned with MeOH and water).

Wash with water (neutral) followed by n-hexane (removes non-polar lipids).

Elute 14S-HDHA with Methyl Formate.

LC-MS/MS Analysis:

Evaporate eluate under a gentle stream of Nitrogen (N2).
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Reconstitute in 50:50 MeOH:Water.

Inject onto the LC-MS/MS system using the MRM transitions defined in Part 3.

Part 5: Interpretation of Results
The "S" vs. "R" Ratio
In a biological sample, the ratio of 14S to 14R is the definitive metric for enzymatic activity.

High 14S/14R Ratio (> 4:1): Indicates active 12-LOX pathway and potential Maresin

biosynthesis (Resolution phase).

Low 14S/14R Ratio (~ 1:1): Indicates racemic production via free radical attack (Oxidative

Stress) or lack of specific enzymatic activation.

Biological Implications
Elevated 14S-HDHA in tissues (specifically spleen and lymph nodes) suggests a priming of the

immune system for resolution. In drug development, if a candidate molecule (e.g., a resolution

agonist) fails to elevate 14S-HDHA or Maresins in an inflammatory model, it suggests the drug

is not effectively engaging the pro-resolving biochemical circuits.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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